ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C20H26N2O2S/c1-3-24-19(23)20(12-17-8-5-4-6-9-17)10-7-11-22(15-20)14-18-13-21-16(2)25-18/h4-6,8-9,13H,3,7,10-12,14-15H2,1-2H3
• InChI Key: AVYVAKFHCPSYMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)CC2=CN=C(S2)C)CC3=CC=CC=C3
• Molecular Formula: C20H26N2O2S
• Molecular Weight: 358.5 g/mol

Description

Ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate, also known as EBP, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. EBP belongs to the class of piperidinecarboxylate compounds and has a molecular weight of 398.53 g/mol.

Mechanism of Action

The exact mechanism of action of ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate is not fully understood, but it is believed to exert its pharmacological effects through its interaction with specific receptors in the body. ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate has been shown to interact with the sigma-1 receptor, which is involved in various physiological processes, including pain perception, memory, and neuroprotection.
Biochemical and Physiological Effects
ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate has been shown to have various biochemical and physiological effects in preclinical studies. In addition to its anti-inflammatory and neuroprotective effects, ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate has been found to have analgesic properties in a mouse model of chronic pain. ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate has also been shown to improve cognitive function in a mouse model of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate in lab experiments is that it is a synthetic compound, which allows for precise control over its chemical properties. However, one limitation is that ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate has not been extensively studied in humans, and its safety and efficacy in clinical settings are not yet fully understood.

Future Directions

There are several potential future directions for research on ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as an analgesic for chronic pain management. Further studies are needed to fully understand the pharmacological properties of ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate and its potential therapeutic applications.

Synthesis Methods

Ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate can be synthesized using a multi-step process involving the reaction of 2-methyl-1,3-thiazol-5-amine with benzyl bromide to form benzyl 2-methyl-1,3-thiazol-5-ylmethyl amine. This intermediate is then reacted with ethyl 3-bromopropionate to form ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate.

Scientific Research Applications

Ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate has been studied for its potential therapeutic applications in various fields of medicine. In a study conducted by Liu et al., ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate was found to have anti-inflammatory effects in a mouse model of acute lung injury. Another study by Zhang et al. demonstrated that ethyl 3-benzyl-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-3-piperidinecarboxylate has neuroprotective effects in a rat model of cerebral ischemia/reperfusion injury.